Cas no 941898-45-9 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide)

• Product Name: N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide
• CAS No: 941898-45-9
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 6236140
• PubChem ID: 18567809
• Update Time: 2025-05-21

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-methoxyacetamide
• 941898-45-9
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-methoxyacetamide
• F2098-0185
• AKOS024627307
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-methoxyacetamide

• Inchi： 1S/C15H17N3O4S/c1-3-23(20,21)15-8-7-13(17-18-15)11-5-4-6-12(9-11)16-14(19)10-22-2/h4-9H,3,10H2,1-2H3,(H,16,19)
• InChI Key： WWDOJKABYHWGRS-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=C(C=2)NC(COC)=O)N=N1)(CC)(=O)=O

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide

Comprehensive Overview of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide (CAS No. 941898-45-9)

The compound N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide, identified by its CAS No. 941898-45-9, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a pyridazine core with an ethanesulfonyl group and a methoxyacetamide side chain. Such structural attributes make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonyl-containing compounds due to their diverse biological activities. The presence of the ethanesulfonyl moiety in N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide suggests potential interactions with enzymes and receptors, which could be leveraged in the design of novel therapeutics. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in modern drug discovery.

The pyridazine ring system, a key component of this compound, is known for its electron-deficient nature, which can facilitate binding to biological targets. This characteristic is often exploited in the development of kinase inhibitors, a class of drugs that has revolutionized cancer treatment. While CAS No. 941898-45-9 is not yet widely studied, its structural similarity to known bioactive molecules positions it as a compound of interest for further investigation.

From a synthetic chemistry perspective, the preparation of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide involves multi-step organic transformations. The introduction of the methoxyacetamide group requires careful optimization to ensure high yield and purity. Recent advancements in green chemistry have prompted researchers to explore more sustainable routes for synthesizing such complex molecules, aligning with the global push for environmentally friendly pharmaceutical production.

Analytical characterization of this compound typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the structural integrity of CAS No. 941898-45-9 and ensure its suitability for biological evaluation. The growing availability of advanced analytical tools has significantly accelerated the study of such specialized compounds.

In the context of current research trends, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide represents an interesting case study for computational chemistry approaches. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses can provide valuable insights into its potential binding modes and pharmacological properties. These in silico methods have become indispensable tools in modern drug discovery, helping researchers prioritize compounds for further development.

The pharmaceutical industry's ongoing search for novel chemical entities has put compounds like CAS No. 941898-45-9 in the spotlight. While its exact biological profile remains to be fully elucidated, its structural features suggest possible applications in addressing unmet medical needs. Researchers are particularly interested in exploring its potential as a scaffold for developing selective modulators of challenging drug targets.

From a regulatory standpoint, compounds such as N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide must undergo rigorous evaluation before any potential therapeutic application. The drug development process, from hit identification to clinical trials, requires careful consideration of the compound's physicochemical properties, metabolic stability, and safety profile. These factors are crucial for transforming promising chemical entities into viable drug candidates.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-methoxyacetamide (CAS No. 941898-45-9) represents an intriguing subject for scientific investigation. Its unique structural features and potential biological activities make it worthy of further study in various research contexts. As the field of medicinal chemistry continues to evolve, compounds like this will undoubtedly play a role in advancing our understanding of molecular interactions and contributing to the development of new therapeutic agents.